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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535

Essential Safety and Handling Guide for cis-2-
Octene

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling cis-2-Octene in a
laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of
researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Cis-2-Octene is a colorless, highly flammable liquid and vapor with a characteristic odor.[1][2]
It is classified as an alkene and is used as an intermediate in organic synthesis and the
production of polymers.[1]
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Property

Value

Molecular Formula

CsHie

Molecular Weight 112.21 g/mol [2]
Boiling Point 126 °C

Flash Point 21°C

Density 0.73 g/cm3

Water Solubility

Limited solubility[1]

Hazard Information

Hazard Statement

Description

H225 Highly flammable liquid and vapor.[3]

H304 May be fatal if swallowed and enters airways.
H315 Causes skin irritation.[3][4]

Ha11 Toxic to aquatic life with long lasting effects.[3]

[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety when

handling cis-2-Octene.
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. . . Specifications and Usage
Protection Type Required Equipment i
otes

o Must conform to EN 166 (EU)
Safety glasses with side-

Eye and Face Protection ) ) or NIOSH (US) standards.
shields or chemical goggles. _ _
Ensure a tight fit.[3][5]

Gloves must be inspected prior
to use. Follow proper glove
] ] Chemical-resistant gloves removal technique to avoid
Skin Protection o ) )
(e.g., Nitrile rubber). skin contact. Dispose of

contaminated gloves after use.

[3]

The type of protective

equipment must be selected
Fire/flame resistant and according to the concentration
impervious clothing. and amount of the dangerous

substance at the specific

workplace.[3][5]

Use in a well-ventilated area. If A self-contained breathing
Respiratory Protection ventilation is inadequate, use a  apparatus may be necessary
NIOSH-approved respirator. for firefighting.[5]

Operational and Disposal Plans
Pre-Handling Preparations

o Consult the Safety Data Sheet (SDS): Always review the most current SDS for cis-2-Octene
before use.[6]

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably under a chemical fume
hood.[5]

e Remove Ignition Sources: Keep away from heat, sparks, open flames, and other ignition
sources. No smoking in the handling area.[3][5]
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» Prepare Emergency Equipment: Ensure that an eyewash station, safety shower, and
appropriate fire extinguisher (dry chemical, carbon dioxide, or alcohol-resistant foam) are
readily accessible.[5]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge. Use non-sparking tools.[3][5]

Handling Procedure

e Don Appropriate PPE: Wear the recommended personal protective equipment as detailed in
the table above.

» Avoid Contact: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist.[5]
» Container Management: Keep the container tightly closed when not in use.[3][5]

» Spill Management: In case of a spill, evacuate personnel to a safe area. Prevent further
leakage if safe to do so. Absorb the spill with inert material and collect it in a suitable, closed
container for disposal.[5] Do not let the chemical enter drains.[5]

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water or shower. If skin irritation occurs, get medical advice.[3][5]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[5]

« |If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.

Storage

o Store in a cool, dry, and well-ventilated place.[3][5]

o Keep the container tightly closed.[3][5]
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o Store away from incompatible materials and foodstuff containers.[5]

Disposal Plan

o Chemical Disposal: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[5] This may involve
removal to a licensed chemical destruction plant or controlled incineration with flue gas
scrubbing.[5]

e Environmental Precautions: Avoid release to the environment.[3][5] Do not discharge into
sewer systems.[5]

o Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, puncture the packaging to make it unusable for other
purposes before disposing of it in a sanitary landfill.[5]

Workflow for Handling cis-2-Octene
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Workflow for Handling cis-2-Octene
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Caption: Logical workflow for the safe handling of cis-2-Octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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